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Compound of Interest

Compound Name: 2-Amino-2-(2-anthryl)acetic acid

Cat. No.: B15237556

Get Quote

Executive Summary & Chemical Profile
2-Amino-2-(2-anthryl)acetic acid (also known as 2-anthrylglycine) is a non-canonical amino

acid characterized by a bulky, hydrophobic anthracene fluorophore attached directly to the

-carbon.

This unique structure creates a solubility paradox:

The Head Group: The

-amino acid moiety is zwitterionic and polar, favoring aqueous environments.

The Side Chain: The anthracene ring is planar, rigid, and extremely hydrophobic, driving

strong

stacking interactions that resist dissolution in water.

Successful dissolution requires a solvent system that disrupts these stacking interactions while

accommodating the zwitterionic charge.
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Key Chemical Properties
Property Description

Molecular Weight ~251.28 g/mol

Hydrophobicity High (Anthracene moiety dominates)

Fluorescence
Blue/Green emission (highly sensitive to

aggregation)

Light Sensitivity
High (Prone to [4+4]

photocycloaddition/dimerization)

pKa Values

2.2 (COOH) and

9.1 (

) (Estimated based on arylglycines)

Solvent Selection Decision Matrix
The following logic gate helps you select the correct solvent based on your downstream

application.

Start: Select Application Application Type?

Biological / Cell Culture

Chemical Synthesis / Analysis

Primary Recommendation:
Anhydrous DMSO

(Max Stock: 10-50 mM)

Required Concentration?

Check Toxicity:
Keep final DMSO < 0.1%

High (>50 mM)

Low (<10 mM)

DMF or NMP

Methanol + HCl
(Acidified)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent system based on experimental

requirements.
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Troubleshooting & FAQs
Q1: Why won't this compound dissolve in water or PBS?
The Mechanism: At neutral pH (pH 7), the molecule exists as a zwitterion (

/

). While the charges are polar, the large anthracene surface area drives hydrophobic collapse.
The water molecules cannot form an ordered cage around the anthracene ring without a high
entropic penalty. Furthermore, the planar rings stack like plates (

interactions), forming a stable crystal lattice that water cannot penetrate. The Fix: Do not
attempt to dissolve directly in water. Dissolve in an organic solvent (DMSO) first, then dilute.

Q2: What is the absolute best solvent for stock
solutions?
Recommendation:Anhydrous DMSO (Dimethyl Sulfoxide). DMSO is a polar aprotic solvent that

interacts well with the zwitterionic head group while effectively solvating the aromatic tail.

Solubility Limit: Typically 10–50 mM.

Storage: Store at -20°C, protected from light.

Q3: My solution turned cloudy upon dilution into buffer.
What happened?
Issue: This is the "Crash-Out" effect. When you dilute a DMSO stock into an aqueous buffer,

the solvent polarity shifts rapidly. The anthracene moieties aggregate faster than they can

disperse. Troubleshooting Protocol:

Lower the Concentration: Ensure your final concentration is below the solubility limit (often <

100

M in aqueous media).

Dropwise Addition: Add the DMSO stock slowly to the vortexing buffer, not the other way

around.
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Warm the Buffer: Pre-warming the PBS/Media to 37°C can reduce kinetic precipitation.

Q4: The fluorescence intensity is much lower than
expected. Is the compound degraded?
Diagnosis: Before assuming degradation, check for Aggregation-Induced Quenching (AIQ).

Anthracene derivatives self-quench when stacked.

Test: Dilute the sample 10-fold in pure Ethanol or DMSO. If fluorescence shoots up

disproportionately, your original sample was aggregated.

Real Degradation: If the solution was exposed to ambient light, the anthracene may have

photodimerized (forming a non-fluorescent cyclooctane derivative) or oxidized to

anthraquinone.

Q5: Can I use acid or base to dissolve it in water?
Yes, but with caution.

Acidic (pH < 2): Protonates the carboxyl group (

). The cation is more soluble. (e.g., 0.1 M HCl).

Basic (pH > 10): Deprotonates the amine (

). The anion is more soluble. (e.g., 0.1 M NaOH).

Risk: Neutralizing this solution (e.g., adding it to a pH 7 buffer) will instantly precipitate the

compound as it returns to its insoluble zwitterionic state.

Standardized Protocols
Protocol A: Preparation of 10 mM Stock Solution
(DMSO)
Materials:

2-Amino-2-(2-anthryl)acetic acid (Solid)
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Anhydrous DMSO (High purity, >99.9%)

Amber glass vial (to protect from light)

Steps:

Weighing: Weigh 2.51 mg of the compound.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at

room temperature for 5 minutes.

Note: Avoid heating above 40°C to prevent thermal degradation.

Inspection: Hold the vial up to a light source (briefly). The solution should be perfectly clear.

Any turbidity indicates incomplete dissolution.

Storage: Aliquot into small volumes (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C in the dark.

Protocol B: Aqueous Dilution for Cell Culture
Target: 50

M final concentration in Media (0.5% DMSO).

Preparation: Pre-warm culture media to 37°C.

Mixing: While vortexing the media at medium speed, slowly pipette the required volume of

DMSO stock into the center of the liquid vortex.

Do not pipette the stock onto the side of the tube.

Verification: Verify clarity immediately. Use within 4 hours to prevent slow micro-precipitation.

Solubility Data Summary
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Solvent System Solubility Rating Comments

Water (pH 7) Insoluble
Zwitterionic aggregation

dominates.

DMSO Excellent (> 20 mM) Recommended stock solvent.

DMF Good (> 15 mM)
Alternative to DMSO; harder to

remove.

Methanol Moderate Better if acidified (0.1% HCl).

Ethanol Low/Moderate
Requires heating; prone to

precipitation on cooling.

0.1 M HCl Moderate
Soluble as cationic ammonium

salt.

0.1 M NaOH Moderate
Soluble as anionic carboxylate

salt.

References
Solubility of Amino Acids: Needham, T. E. (1970).[1] The Solubility of Amino Acids in Various

Solvent Systems. University of Rhode Island.[1] Link

Anthracene Fluorescence & Stability: Nishimura, T., et al. (2017). Maintaining of the Green

Fluorescence Emission of 9-Aminoanthracene for Bioimaging Applications. ACS Omega.

Link

Fluorescent Amino Acid Design: Sisido, M., et al. (2003). Introduction of Large Aromatic Side

Groups into Proteins. Oxford Academic. Link

General Solubility of Glycine Derivatives: Dey, B. P., & Lahiri, S. C. (1986). Solubilities of

Amino Acids in Different Mixed Solvents. Indian Journal of Chemistry. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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